Cas no 1448058-04-5 (2-(4-chlorophenoxy)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide
• CAS No: 1448058-04-5
• MF: C₁₇H₁₈ClNO₃S
• MW: 351.847722530365
• CID: 6306514
• PubChem ID: 71803817
• Update Time: 2025-10-19

2-(4-chlorophenoxy)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide
• 2-(4-chlorophenoxy)-N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)acetamide
• F6414-2125
• 2-(4-CHLOROPHENOXY)-N-{2-HYDROXY-2-[4-(METHYLSULFANYL)PHENYL]ETHYL}ACETAMIDE
• AKOS024555856
• 1448058-04-5
• 2-(4-chlorophenoxy)-N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]acetamide

• Inchi： 1S/C17H18ClNO3S/c1-23-15-8-2-12(3-9-15)16(20)10-19-17(21)11-22-14-6-4-13(18)5-7-14/h2-9,16,20H,10-11H2,1H3,(H,19,21)
• InChI Key： XXMIEVIDVWNDNU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC(C1C=CC(=CC=1)SC)O)=O

Computed Properties

• Exact Mass: 351.0695923g/mol
• Monoisotopic Mass: 351.0695923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 83.9Ų

Additional information on 2-(4-chlorophenoxy)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide

Comprehensive Overview of 2-(4-chlorophenoxy)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide (CAS No. 1448058-04-5)

2-(4-chlorophenoxy)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide, with the CAS number 1448058-04-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a chlorophenoxy moiety and a methylsulfanylphenyl group, which contribute to its potential applications in drug development and crop protection. Researchers are particularly interested in its bioactive properties, including its potential as an enzyme inhibitor or signaling modulator.

The compound's chemical structure is characterized by the presence of a hydroxyethyl side chain, which enhances its solubility and bioavailability. This feature makes it a promising candidate for medicinal chemistry applications, where solubility and metabolic stability are critical factors. Recent studies have explored its interactions with biological targets, such as G-protein-coupled receptors (GPCRs) and kinases, which are hot topics in modern drug discovery. The inclusion of a methylsulfanyl group further adds to its versatility, as sulfur-containing compounds often exhibit unique reactivity and binding affinity.

In the context of agrochemical innovation, 2-(4-chlorophenoxy)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide has been investigated for its potential herbicidal or fungicidal properties. The chlorophenoxy segment is a common motif in herbicides, suggesting possible utility in sustainable agriculture. With growing global emphasis on green chemistry and eco-friendly pesticides, this compound aligns with industry trends toward reducing environmental impact while maintaining efficacy.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including amide coupling and etherification. Researchers have optimized these processes to improve yield and purity, addressing challenges such as regioselectivity and byproduct formation. The CAS registry number 1448058-04-5 ensures precise identification in chemical databases, facilitating collaboration and regulatory compliance. Its spectroscopic data (e.g., NMR, IR, and MS) are well-documented, aiding in quality control and analytical validation.

The rise of computational chemistry and AI-driven drug design has further amplified interest in compounds like 2-(4-chlorophenoxy)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models are being employed to predict its behavior in biological systems. These approaches align with the broader shift toward data-driven research, reducing reliance on trial-and-error methods in lab settings.

In summary, 2-(4-chlorophenoxy)-N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}acetamide (CAS 1448058-04-5) represents a compelling subject for interdisciplinary research. Its structural complexity and functional diversity make it relevant to pharmaceutical development, agrochemical innovation, and material science. As scientific inquiry continues to evolve, this compound may unlock new possibilities in targeted therapies and sustainable technologies.